Cas no 100131-85-9 (4-(2-aminobutyl)phenol)
4-(2-aminobutyl)phenol structure
Product Name:4-(2-aminobutyl)phenol
CAS No:100131-85-9
MF:C10H15NO
MW:165.232202768326
CID:5165792
PubChem ID:43566042
Update Time:2026-03-04
4-(2-aminobutyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(2-aminobutyl)-
- 4-(2-aminobutyl)phenol
-
- Inchi: 1S/C10H15NO/c1-2-9(11)7-8-3-5-10(12)6-4-8/h3-6,9,12H,2,7,11H2,1H3
- InChI Key: NKUCUOOCWCAUTO-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(CC(N)CC)C=C1
Computed Properties
- Exact Mass: 165.115364102g/mol
- Monoisotopic Mass: 165.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 46.2Ų
4-(2-aminobutyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-134772-0.05g |
4-(2-aminobutyl)phenol |
100131-85-9 | 0.05g |
$864.0 | 2023-06-08 | ||
| Enamine | EN300-134772-0.1g |
4-(2-aminobutyl)phenol |
100131-85-9 | 0.1g |
$904.0 | 2023-06-08 | ||
| Enamine | EN300-134772-0.25g |
4-(2-aminobutyl)phenol |
100131-85-9 | 0.25g |
$946.0 | 2023-06-08 | ||
| Enamine | EN300-134772-0.5g |
4-(2-aminobutyl)phenol |
100131-85-9 | 0.5g |
$987.0 | 2023-06-08 | ||
| Enamine | EN300-134772-1.0g |
4-(2-aminobutyl)phenol |
100131-85-9 | 1g |
$1029.0 | 2023-06-08 | ||
| Enamine | EN300-134772-2.5g |
4-(2-aminobutyl)phenol |
100131-85-9 | 2.5g |
$2014.0 | 2023-06-08 | ||
| Enamine | EN300-134772-5.0g |
4-(2-aminobutyl)phenol |
100131-85-9 | 5g |
$2981.0 | 2023-06-08 | ||
| Enamine | EN300-134772-10.0g |
4-(2-aminobutyl)phenol |
100131-85-9 | 10g |
$4421.0 | 2023-06-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01009905-1g |
4-(2-Aminobutyl)phenol |
100131-85-9 | 95% | 1g |
¥5089.0 | 2023-02-27 | |
| Ambeed | A1038307-1g |
4-(2-Aminobutyl)phenol |
100131-85-9 | 95% | 1g |
$741.0 | 2024-04-26 |
4-(2-aminobutyl)phenol Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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